Cas no 578729-17-6 (1H-Tetrazole, 5-(2-fluoro-6-iodophenyl)-)

• Product Name: 1H-Tetrazole, 5-(2-fluoro-6-iodophenyl)-
• CAS No: 578729-17-6
• MF: C₇H₄FIN₄
• MW: 290.036335945129
• CID: 1607394
• PubChem ID: 22349884
• Update Time: 2025-07-29

1H-Tetrazole, 5-(2-fluoro-6-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-(2-fluoro-6-iodophenyl)-
• 5-(2-fluoro-6-iodophenyl)-2H-tetrazole
• 578729-17-6
• 5-(2-FLUORO-6-IODOPHENYL)-1H-1,2,3,4-TETRAZOLE
• 5-(2-fluoro-6-iodo-phenyl)-1H-tetrazole
• 5-(2-fluoro-6-iodophenyl)-1H-tetrazole
• SCHEMBL5364086
• A1-25353
• TZNGTWKDJDCQLG-UHFFFAOYSA-N
• DTXSID30625129
• SCHEMBL15263208
• MFCD07778467

• Inchi： 1S/C7H4FIN4/c8-4-2-1-3-5(9)6(4)7-10-12-13-11-7/h1-3H,(H,10,11,12,13)
• InChI Key： TZNGTWKDJDCQLG-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1C1N=NNN=1)F

Computed Properties

• Exact Mass: 289.94612
• Monoisotopic Mass: 289.94647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46